2-(Pentafluoro-1-propenyl)tetrahydrofuran
Overview
Description
“2-(Pentafluoro-1-propenyl)tetrahydrofuran” is a chemical compound with the molecular formula C7H7F5O and a molecular weight of 202.12 . It is also known by several synonyms including “this compound (trans)”, “this compound (E)”, and “2-(PENTAFLUOROPROP-1-ENYL)TETRAHYDROFURAN” among others .
Molecular Structure Analysis
The InChI Key for “this compound” is JTJSDRZZJRJZSL-UHFFFAOYSA-N . The InChI is InChI=1S/C7H7F5O/c8-5(4-2-1-3-13-4)6(9)7(10,11)12/h4H,1-3H2 . The Canonical SMILES is C1CC(OC1)C(=C(C(F)(F)F)F)F .Scientific Research Applications
Biomass-Derived Solvents
Research on 2-Methyltetrahydrofuran (2-MeTHF), a solvent derived from renewable resources, highlights the interest in using tetrahydrofuran derivatives in environmentally benign synthesis strategies. These compounds are evaluated for their utility in organic synthesis, including applications in organometallics, organocatalysis, and biotransformations, due to their favorable physical and chemical properties (Pace et al., 2012).
Fluorinated Compounds in Anesthesia
The study of fluorinated compounds, such as the detailed investigation of fluoromethyl 1,1,3,3,3-pentafluoro-2-propenyl ether, is crucial in understanding the degradation products of anesthetics like sevoflurane. This research is pivotal in assessing the safety and efficacy of anesthetic compounds, as well as their environmental and health impacts (Cholli et al., 1989).
Synthesis of Tetrahydrofurans
Innovative approaches to synthesizing tetrahydrofurans, such as the radical cyclization of epoxides using transition-metal radical sources, demonstrate the versatility of tetrahydrofuran derivatives in organic synthesis. These methodologies offer pathways to synthesize complex molecules with potential applications in pharmaceuticals and materials science (Mandal et al., 1998).
Reactivity and Catalysis
Studies on the reactivity of compounds containing tetrahydrofuran structures, such as the reaction of 2-propenyl chloroacetate catalyzed by rhodium(I), shed light on the mechanisms and potential applications of these reactions in synthetic chemistry. Understanding these reactions can lead to the development of new synthetic routes and catalysts (Miyano et al., 1982).
Electrochemical Applications
The use of tetrahydrofuran in electrochemical studies, such as the regioselective electrochemical reduction of phenyl sulfones, highlights the importance of this solvent in conducting precise and controlled electrochemical reactions. These studies contribute to the advancement of electrochemical methodologies and their application in organic synthesis and materials processing (Fietkau et al., 2006).
properties
IUPAC Name |
2-(1,2,3,3,3-pentafluoroprop-1-enyl)oxolane |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H7F5O/c8-5(4-2-1-3-13-4)6(9)7(10,11)12/h4H,1-3H2 |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
JTJSDRZZJRJZSL-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC(OC1)C(=C(C(F)(F)F)F)F |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H7F5O |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID40694205 |
Source
|
| Record name | 2-(1,2,3,3,3-Pentafluoroprop-1-en-1-yl)oxolane | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID40694205 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
202.12 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
74727-27-8 |
Source
|
| Record name | 2-(1,2,3,3,3-Pentafluoroprop-1-en-1-yl)oxolane | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID40694205 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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